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Compound of Interest

Compound Name:
5-Ethyl-2-methylpiperidine

hydrochloride

CAS No.: 68711-96-6

Cat. No.: B13280346

Get Quote

Executive Summary
5-Ethyl-2-methylpiperidine Hydrochloride (also known as Copellidine HCl) serves as a

structurally rigid, lipophilic amine building block.[1] Unlike simple piperidine salts, the presence

of C2-methyl and C5-ethyl substituents introduces significant steric bulk and lipophilicity.[1] This

modification alters its solubility thermodynamics, making it more soluble in chlorinated organic

solvents than its unsubstituted counterparts while retaining high water solubility. This guide

outlines the solubility limits, recrystallization protocols, and thermodynamic mechanisms

governing its behavior in laboratory environments.

Chemical Profile & Properties[1][2][3][4][5][6]
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Property Detail

IUPAC Name 5-Ethyl-2-methylpiperidine hydrochloride

Common Name Copellidine Hydrochloride

CAS Number
104-89-2 (Free Base); 1807937-86-5 (cis-

isomer HCl)

Molecular Formula C₈H₁₇N[1][2][3] · HCl

Molecular Weight 163.69 g/mol (Salt); 127.23 g/mol (Free Base)

Physical State White to off-white crystalline solid

Stereochemistry

Exists as cis and trans diastereomers.[1]

Commercial supplies are often mixtures unless

specified.[1]

Hygroscopicity
Moderate.[1][4] The salt can absorb

atmospheric moisture, leading to "oiling out."

Solubility Thermodynamics
The solubility of 5-Ethyl-2-methylpiperidine HCl is governed by two competing domains within

the molecule:

Ionic Head Group (Piperidinium Chloride): Provides high lattice energy and strong

interactions with polar protic solvents (Water, Methanol) via ion-dipole forces.[1]

Lipophilic Tail (C8 Carbon Skeleton): The ethyl and methyl groups disrupt the crystal lattice

packing compared to unsubstituted piperidine, lowering the melting point and increasing

solubility in moderately polar organic solvents like Dichloromethane (DCM) and Chloroform.

[1]

Mechanism of Dissolution (Graphviz Visualization)
The following diagram illustrates the solvation shell competition that dictates solubility in

different media.
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Figure 1: Solvation dynamics showing the competition between lattice energy and solvent

interaction.

Solubility Data Table
The following data consolidates experimental observations and homologous series estimations

for the Hydrochloride salt at 25°C.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b13280346/docs?utm_src=pdf-body-img#technical-guide-solubility-handling-of-5-ethyl-2-methylpiperidine-hydrochloride-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13280346?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Rating
Estimated Conc.
(mg/mL)

Technical Notes

Water Freely Soluble > 100 mg/mL
Forms a clear, acidic

solution (pH ~4-5).[1]

Methanol Very Soluble > 80 mg/mL

Excellent solvent for

initial dissolution

before

recrystallization.[1]

Ethanol Soluble 30 - 60 mg/mL

Solubility decreases

significantly with

temperature; ideal for

recrystallization.[1]

DCM Moderately Soluble 10 - 25 mg/mL

Higher than

unsubstituted

piperidine HCl due to

alkyl groups.[1] Useful

for extraction.

Acetone Sparingly Soluble < 5 mg/mL

Often causes the salt

to "oil out" if moisture

is present.[1]

Diethyl Ether Insoluble < 1 mg/mL
Primary anti-solvent

for precipitation.

Hexane Insoluble < 0.1 mg/mL

Used to wash crystals

to remove non-polar

impurities.[1]

Experimental Protocols
Protocol A: Recrystallization (Purification)
The most common impurity in commercial samples is the trans-isomer or oxidation byproducts.

[1] The HCl salt is best purified using a Two-Solvent System (Ethanol/Ether).[1]
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Reagents:

Crude 5-Ethyl-2-methylpiperidine HCl

Absolute Ethanol (Solvent A)

Diethyl Ether (Solvent B - Anti-solvent)

Procedure:

Dissolution: Place 1.0 g of crude salt in a 50 mL Erlenmeyer flask. Add boiling Ethanol

dropwise (approx. 3-5 mL) with constant stirring until the solid just dissolves. Do not add

excess solvent.[1]

Filtration (Optional): If insoluble particles remain, perform a hot filtration through a pre-

warmed glass frit.[1][5]

Cloud Point: Remove from heat. Add Diethyl Ether dropwise to the hot solution until a faint,

persistent cloudiness appears.

Clarification: Add 1-2 drops of Ethanol to clear the solution.[1]

Crystallization: Cover the flask and allow it to cool slowly to room temperature undisturbed.

Once ambient, place in an ice bath (0°C) for 2 hours.

Isolation: Filter the white needles via vacuum filtration. Wash the cake with cold Ether (2 x 5

mL).

Drying: Dry under high vacuum at 40°C to remove solvent traces.[1]

Protocol B: Free Base Liberation (Solvent Switching)
For applications requiring the amine in non-polar solvents (e.g., Toluene), convert the salt to the

free base.

Procedure:

Dissolve the HCl salt in minimal Water (10 mL/g).[1]
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Add 2M NaOH solution until pH > 12. The solution will become cloudy as the free base oils

out.

Extract 3x with Dichloromethane (DCM) or Diethyl Ether.[1]

Dry the organic layer over Anhydrous Na₂SO₄.[1]

Concentrate in vacuo to yield the colorless liquid free base (bp ~163°C).

Workflow Diagram: Purification Decision Tree
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Figure 2: Decision tree for the purification of the hydrochloride salt.

Practical Applications & Troubleshooting
Handling "Oiling Out"
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A common issue with alkyl-piperidine salts is "oiling out" (forming a second liquid phase)

instead of crystallizing.[1]

Cause: Often due to residual water or cooling too rapidly.[1]

Solution: Re-heat the mixture to dissolve the oil. Add a seed crystal of the pure salt. Scratch

the glass surface with a rod.[6] Ensure the solvent system is anhydrous (use dry Ethanol).[1]

Isomer Separation
If specific stereochemistry (cis vs trans) is required:

Fractional Crystallization: The cis-isomer HCl salt typically has a higher lattice energy and

less solubility than the trans-isomer.[1] Repeated recrystallization from Ethanol/Acetone can

enrich the cis-isomer.

Chromatography: Convert to the free base and purify on silica gel (eluent:

DCM/MeOH/NH₄OH) before re-forming the salt.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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